Phlomuroside

• Molecular Formula: C19H32O8
• Molecular Weight: 388.5 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(E,2R)-4-[(1R,4S,6S)-4-hydroxy-2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl]but-3-en-2-yl]oxyoxane-3,4,5-triol
• InChI: InChI=1S/C19H32O8/c1-10(25-16-15(24)14(23)13(22)12(9-20)26-16)5-6-19-17(2,3)7-11(21)8-18(19,4)27-19/h5-6,10-16,20-24H,7-9H2,1-4H3/b6-5+/t10-,11+,12-,13-,14+,15-,16-,18+,19-/m1/s1
• InChI Key: RIUMIKAUMHZQMP-IQUVFKTMSA-N
• Isomeric SMILES: C[C@H](/C=C/[C@@]12[C@@](O1)(C[C@H](CC2(C)C)O)C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• SMILES: CC(C=CC12C(CC(CC1(O2)C)O)(C)C)OC3C(C(C(C(O3)CO)O)O)O

Description

Phlomuroside is an O-acyl carbohydrate. It has a role as a metabolite.

Scientific Research Applications

Phytochemical Investigations

• Phenolic, Megastigmane, Nucleotide, Acetophenon, and Monoterpene Glycosides

  Research on aerial parts of Phlomis samia and P. carica led to the isolation of phlomuroside, a megastigmane glucoside, among other compounds. The structural elucidation of these isolates was based on spectroscopic evidence, contributing to the understanding of the phytochemical composition of Phlomis species (Yalçın, Ersöz, & Akbay, 2003).

• Iridoid and Megastigmane Glycosides from Phlomis Aurea

  In a study focusing on Phlomis aurea leaves, phlomuroside was isolated along with other new compounds. This research, using mass spectrometry (MS) and nuclear magnetic resonance (NMR) analyses, adds to the knowledge of the unique structures and glycosides in Phlomis species (Kamel et al., 2000).

Antibacterial Properties

• Antibacterial Activity of Phenylethanoid Glycosides: A study on the leaves of Phlomis lanceolata, an Iranian medicinal plant, revealed the antibacterial properties of phlomuroside and other compounds against multi-drug-resistant strains of Staphylococcus aureus. This highlights the potential medicinal applications of phlomuroside in combating bacterial infections (Nazemiyeh et al., 2007).

Molecular and Terpenoid Biosynthesis Studies

• Molecular Characterization in Phlomis Umbrosa: Research on Phlomis umbrosa, traditionally used as medicine, identified genes involved in terpenoid biosynthesis. The study provided insights into the molecular mechanisms underlying iridoid glycoside biosynthesis, which includes phlomuroside (Hwang et al., 2020).

Anti-Inflammatory Properties

• Anti-inflammatory Activity of Phlomis Younghusbandii: Phlomisoside F, isolated from Phlomis younghusbandii, demonstrated significant anti-inflammatory effects in various tests. The study suggests that phlomurosides could be potential anti-inflammatory drugs, acting through NF-κB/MAPK pathways (Li et al., 2015).